Cas no 14942-08-6 ([3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate)

• Product Name: [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate
• CAS No: 14942-08-6
• MF: C₄₁H₈₀NO₈P
• MW: 746.04957485199
• CID: 164789
• PubChem ID: 9546734
• Update Time: 2024-02-27

[3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-,1-[[[(2-aminoethoxy)hydroxyphosphinyl]oxy]methyl]-2-[(1-oxooctadecyl)oxy]ethylester
• 1-Stearoyl-2-oleoyl-3-phosphatidylethanolamin
• 1-stearoyl-2-oleoylphosphatidylethanolamine
• Olein, 1-stearo-2-, 2-aminoethyl hydrogen phosphate
• Sope-1,2
• Stearoyl-oleoyl-phosphatidyl ethanolamine
• PE 36:1
• [3-[2-Aminoethoxy(hydroxy)phosphoryl]oxy-2-[(Z)-octadec-9-enoyl]oxypropyl] octadecanoate

• Inchi： 1S/C41H80NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-40(43)47-37-39(38-49-51(45,46)48-36-35-42)50-41(44)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h18,20,39H,3-17,19,21-38,42H2,1-2H3,(H,45,46)/b20-18-
• InChI Key： JQKOHRZNEOQNJE-ZZEZOPTASA-N
• SMILES： P(=O)(O)(OCCN)OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 150.888362
• Monoisotopic Mass: 150.888362
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 51
• Rotatable Bond Count: 42
• Complexity: 856
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 134
• XLogP3: 11.5

Experimental Properties

• PSA: 144.19000
• LogP: 12.53300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylethanolamines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphoethanolamines Phosphatidylethanolamines